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Compound of Interest

Compound Name: NCGC00378430

Cat. No.: B2438164 Get Quote

For researchers, scientists, and drug development professionals, this document provides

immediate, essential guidance on the safe handling and disposal of NCGC00378430. This

potent SIX1/EYA2 interaction inhibitor requires careful management in a laboratory setting.

Adherence to these procedures is critical for ensuring personnel safety and maintaining

experimental integrity.

Physicochemical Properties
Property Value

Chemical Name
N-(4-Methoxy-3-(morpholinosulfonyl)phenyl)-3-

(1H-pyrrol-1-yl)benzamide

Molecular Formula C22H23N3O5S

Molecular Weight 441.502 g/mol

Appearance Solid Powder

CAS Number 920650-00-6

Hazard Identification and Safety Precautions
NCGC00378430 is intended for research use only. While one source suggests it has "little

toxicity in vivo," it is crucial to handle it with care due to its classification as harmful if swallowed

and an irritant to the skin and eyes.
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Hazard Description

Acute Oral Toxicity Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Recommended Personal Protective Equipment (PPE)
To mitigate risks, the following personal protective equipment is mandatory when handling

NCGC00378430.[1][2][3][4]

PPE Category Specific Requirements

Eye and Face Protection
Chemical safety goggles or a face shield are

essential to prevent eye contact.[3][4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[4] Inspect gloves for

integrity before each use.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn to protect against skin contact.

[3][4]

Respiratory Protection

If working in a poorly ventilated area or if there

is a risk of aerosolization, a NIOSH-approved

respirator is recommended.

Handling and Storage Protocol
Proper handling and storage are vital to maintain the chemical's integrity and prevent

accidental exposure.
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Aspect Procedure

Handling

- Avoid direct contact with skin and eyes. - Do

not ingest. - Use in a well-ventilated area,

preferably within a chemical fume hood. - Wash

hands thoroughly after handling.

Storage

- Store in a tightly sealed container. - Keep in a

cool, dry, and well-ventilated place. -

Recommended storage temperatures: - Solid

Powder: -20°C for 12 months; 4°C for 6 months.

- In Solvent: -80°C for 6 months; -20°C for 6

months.[5]

Accidental Release and Disposal Plan
In the event of a spill or at the end of its use, proper containment and disposal are critical to

prevent environmental contamination and further exposure.

Procedure Steps

Spill Response

1. Evacuate the immediate area. 2. Wear

appropriate PPE. 3. For small spills, absorb with

an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal. 4. For

large spills, contain the spill and contact your

institution's environmental health and safety

department. 5. Ventilate the area and wash the

spill site after material pickup is complete.

Disposal

- Dispose of waste in accordance with all

applicable federal, state, and local regulations. -

Do not allow the chemical to enter drains or

waterways. - Contact a licensed professional

waste disposal service to dispose of this

material.
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Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for the safe handling of NCGC00378430
from receipt to disposal.
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Caption: Workflow for safe handling of NCGC00378430.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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